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The advent of artificial intelligence in marine biology has opened new frontiers in understanding
and managing aquatic ecosystems. Tun-Al, a machine learning model developed for estimating
tuna biomass, stands out as a significant innovation. This guide provides an objective
comparison of Tun-Al's potential adaptability for other fish species, supported by available
experimental data and detailed methodologies.

Performance Comparison: Tun-Al and its
Adaptations

While direct experimental data on the adaptation of the Tun-Al model to other specific fish
species is not yet widely published, the underlying principles of machine learning and acoustics
provide a strong basis for its potential transferability. The primary challenge lies in the species-
specific nature of acoustic signatures. The effectiveness of an adapted model will largely
depend on the quality and quantity of new training data and the acoustic characteristics of the
target species.

Here, we present a comparison between the reported performance of Tun-Al for its target
species (tuna) and the performance of a similar Al-based acoustic classification model
developed by the AZTI technology center for other pelagic species. This comparison illustrates
the potential accuracy of such adapted models.
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Experimental Protocols

The successful application and adaptation of acoustic biomass estimation models like Tun-Al
are underpinned by rigorous data collection and processing protocols.

Core Tun-Al Methodology

The Tun-Al model is trained on a combination of datasets to accurately estimate tuna biomass
under drifting Fish Aggregating Devices (dFADs)[1][3].

Data Inputs:

o Echosounder Buoy Data: Commercially available buoys attached to dFADs continuously
record acoustic backscatter data, which is a measure of the sound reflected from objects in
the water column. This raw data is the primary input for detecting the presence and density
of fish.

o Oceanographic Data: Satellite-derived data on sea surface temperature, chlorophyli
concentration, and ocean currents are integrated into the model. These environmental
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factors are known to influence the distribution and aggregation of tuna.

o Catch Data: Historical catch data from purse seine fishing vessels that have "set" on (fished
at) the dFADs is used as the "ground truth” for training the model. This provides the actual

biomass of tuna that was present.
Modeling Process:

e The model utilizes machine learning algorithms, likely a form of gradient boosting or neural
network, to learn the complex relationships between the acoustic signals, oceanographic
conditions, and the actual tuna biomass.

o The model is trained to distinguish the acoustic signature of tuna from that of other species
that may also aggregate around dFADSs, a critical factor for its accuracy[3].

Protocol for Adaptation to a New Fish Species
(Hypothetical)

Adapting Tun-Al or a similar model to a new fish species would involve a process known as
transfer learning.

Key Steps:
» Data Collection for the New Species:
o Deploy echosounder buoys in areas where the new target species is known to aggregate.

o Collect concurrent "ground truth" data. This could be from scientific trawls or commercial
fishing catches of the target species. It is crucial that this data is accurately labeled with
the species and biomass.

o Gather relevant oceanographic data for the same time and location.
e Acoustic Target Strength (TS) Characterization:

o The acoustic reflectivity, or Target Strength (TS), of a fish is a critical parameter that varies
by species, size, and even the presence or absence of a swim bladder[4][5].
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o Ex situ or in situ measurements of the target species' TS are necessary to calibrate the
acoustic data correctly. This is a fundamental step, as a model trained on tuna's TS will
misinterpret the signals from a species with a different TS[6].

e Model Retraining and Fine-Tuning:
o The existing Tun-Al model architecture would be used as a starting point.

o The collected data for the new species would be used to retrain the final layers of the
neural network or update the gradient boosting model. This "fine-tuning" allows the model
to learn the specific acoustic signatures and environmental preferences of the new
species without having to learn the basic principles of acoustic biomass estimation from
scratch.

¢ Validation and Performance Evaluation:

o A portion of the new species' dataset should be held back as a test set to evaluate the
performance of the adapted model.

o Metrics such as accuracy, precision, recall, and mean absolute error would be used to
qguantify the model's effectiveness for the new species.

Visualizing the Pathways

To better illustrate the concepts discussed, the following diagrams, generated using the DOT
language, outline the Tun-Al workflow and the process of adapting it to new species.
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Conclusion

The technology behind Tun-Al holds significant promise for adaptation to other fish species.
The primary hurdles are not in the machine learning architecture itself, but in the collection of
species-specific acoustic and ground-truth data. The principles of transfer learning offer a
viable pathway to efficiently adapt such models, provided that the unique acoustic properties of
the new target species are well-characterized. As more research is conducted in this area, it is
likely that Al-powered acoustic biomass estimation will become a more versatile and widely
adopted tool for the sustainable management of a broader range of marine resources.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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